Cas no 855991-71-8 (9-CHLORO-3,4-DIHYDRO-2H-1,5-BENZODIOXEPINE-7-CARBOXYLIC ACID)

9-CHLORO-3,4-DIHYDRO-2H-1,5-BENZODIOXEPINE-7-CARBOXYLIC ACID structure
855991-71-8 structure
Product Name:9-CHLORO-3,4-DIHYDRO-2H-1,5-BENZODIOXEPINE-7-CARBOXYLIC ACID
CAS No:855991-71-8
MF:C10H9ClO4
MW:228.629062414169
CID:844366
PubChem ID:4962532
Update Time:2025-04-19

9-CHLORO-3,4-DIHYDRO-2H-1,5-BENZODIOXEPINE-7-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

    • 9-CHLORO-3,4-DIHYDRO-2H-1,5-BENZODIOXEPINE-7-CARBOXYLIC ACID
    • 9-CHLORO-3,4-DIHYDRO-2H-BENZO[B][1,4]DIOXEPINE-7-CARBOXYLIC ACID
    • EN300-13602
    • 855991-71-8
    • J-519501
    • SCHEMBL14907127
    • AKOS000118520
    • Z90664673
    • 9-Chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid, AldrichCPR
    • AB00733901-01
    • 9-Chloro-3,4-dihydro-2H-benzo[b][1,4]dioxepine-7-carboxylicacid
    • 6-chloro-3,4-dihydro-2H-1,5-benzodioxepine-8-carboxylic acid
    • MFCD07311520
    • CS-0233776
    • G76094
    • MDL: MFCD07311520
    • Inchi: 1S/C10H9ClO4/c11-7-4-6(10(12)13)5-8-9(7)15-3-1-2-14-8/h4-5H,1-3H2,(H,12,13)
    • InChI Key: YRBNNMVMXYLCSW-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(=O)O)=CC2=C1OCCCO2

Computed Properties

  • Exact Mass: 228.0189365g/mol
  • Monoisotopic Mass: 228.0189365g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: 199-201 °C
  • Boiling Point: 378.6±42.0 °C at 760 mmHg
  • Flash Point: 182.8±27.9 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

9-CHLORO-3,4-DIHYDRO-2H-1,5-BENZODIOXEPINE-7-CARBOXYLIC ACID Security Information

9-CHLORO-3,4-DIHYDRO-2H-1,5-BENZODIOXEPINE-7-CARBOXYLIC ACID Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T776765-25mg
9-Chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic Acid
855991-71-8
25mg
$ 50.00 2022-06-02
TRC
T776765-50mg
9-Chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic Acid
855991-71-8
50mg
$ 95.00 2022-06-02
TRC
T776765-250mg
9-Chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic Acid
855991-71-8
250mg
$ 320.00 2022-06-02
Enamine
EN300-13602-0.05g
9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid
855991-71-8 95%
0.05g
$66.0 2023-02-09
Enamine
EN300-13602-0.1g
9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid
855991-71-8 95%
0.1g
$98.0 2023-02-09
Enamine
EN300-13602-0.25g
9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid
855991-71-8 95%
0.25g
$142.0 2023-02-09
Enamine
EN300-13602-0.5g
9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid
855991-71-8 95%
0.5g
$271.0 2023-02-09
Enamine
EN300-13602-1.0g
9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid
855991-71-8 95%
1.0g
$371.0 2023-02-09
Enamine
EN300-13602-2.5g
9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid
855991-71-8 95%
2.5g
$726.0 2023-02-09
Enamine
EN300-13602-5.0g
9-chloro-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxylic acid
855991-71-8 95%
5.0g
$1074.0 2023-02-09
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.